Cas no 63886-74-8 (2-({4-(2-hydroxyethyl)aminophenyl}amino)ethan-1-ol)

• Product Name: 2-({4-(2-hydroxyethyl)aminophenyl}amino)ethan-1-ol
• CAS No: 63886-74-8
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 3430499
• PubChem ID: 10313530
• Update Time: 2025-10-25

2-({4-(2-hydroxyethyl)aminophenyl}amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• ETHANOL, 2,2'-(1,4-PHENYLENEDIIMINO)BIS-
• 2-({4-[(2-hydroxyethyl)amino]phenyl}amino)ethan-1-ol
• 63886-74-8
• EN300-190773
• 2-[4-(2-hydroxyethylamino)anilino]ethanol
• SCHEMBL6152657
• NCA88674
• 2-({4-[(2-hydroxyethyl)amino]phenyl}amino)ethanol
• 2-({4-(2-hydroxyethyl)aminophenyl}amino)ethan-1-ol

• Inchi： 1S/C10H16N2O2/c13-7-5-11-9-1-2-10(4-3-9)12-6-8-14/h1-4,11-14H,5-8H2
• InChI Key： FCDKGTXZKZEBPA-UHFFFAOYSA-N
• SMILES： C1(NCCO)=CC=C(NCCO)C=C1

Computed Properties

• Exact Mass: 196.121177757Da
• Monoisotopic Mass: 196.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-({4-(2-hydroxyethyl)aminophenyl}amino)ethan-1-ol

Comprehensive Overview of 2-({4-(2-hydroxyethyl)aminophenyl}amino)ethan-1-ol (CAS No. 63886-74-8)

2-({4-(2-hydroxyethyl)aminophenyl}amino)ethan-1-ol (CAS No. 63886-74-8) is a specialized organic compound widely recognized for its versatile applications in the chemical and pharmaceutical industries. This compound, often referred to by its systematic name, features a unique molecular structure that includes hydroxyl and amino functional groups, making it a valuable intermediate in synthetic chemistry. Its CAS number 63886-74-8 serves as a critical identifier for researchers and manufacturers seeking high-purity materials for advanced applications.

The growing interest in 2-({4-(2-hydroxyethyl)aminophenyl}amino)ethan-1-ol is driven by its role in the development of innovative materials and bioactive molecules. Recent trends in green chemistry and sustainable synthesis have highlighted the importance of such intermediates, as they often contribute to more efficient and environmentally friendly production processes. Researchers are particularly interested in its potential applications in drug discovery, cosmetic formulations, and advanced polymer systems, aligning with the increasing demand for multifunctional compounds in these sectors.

One of the most frequently asked questions about CAS No. 63886-74-8 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits excellent solubility in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO), which enhances its utility in laboratory and industrial settings. Additionally, its stability at room temperature makes it a reliable choice for long-term storage and transportation, addressing key concerns in supply chain logistics.

In the context of pharmaceutical research, 2-({4-(2-hydroxyethyl)aminophenyl}amino)ethan-1-ol has garnered attention for its potential as a building block in the synthesis of novel therapeutic agents. Its molecular framework allows for facile modification, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the development of targeted drug delivery systems and biocompatible materials, which are among the top priorities in modern medicine.

From an industrial perspective, the compound's role in polymer chemistry cannot be overstated. Its bifunctional nature makes it an ideal candidate for cross-linking reactions, which are essential in producing high-performance resins and coatings. As industries shift toward eco-friendly alternatives, the demand for compounds like 63886-74-8 is expected to rise, given their compatibility with sustainable production practices.

Another area of interest is the compound's potential in cosmetic science. With consumers increasingly prioritizing clean beauty and non-toxic ingredients, 2-({4-(2-hydroxyethyl)aminophenyl}amino)ethan-1-ol offers a promising solution due to its mild and non-irritating properties. Formulators are exploring its use in hair dyes, skin care products, and UV stabilizers, where its ability to enhance product performance while maintaining safety standards is highly valued.

In summary, 2-({4-(2-hydroxyethyl)aminophenyl}amino)ethan-1-ol (CAS No. 63886-74-8) stands out as a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, combined with the growing emphasis on sustainability and innovation, position it as a key player in the future of specialty chemicals and advanced materials. As research continues to uncover new applications, this compound is poised to play an even greater role in addressing the challenges of modern science and industry.